Cas no 61187-70-0 (Cyclohexanol, 2-methylene-, (S)-)
61187-70-0 structure
Product Name:Cyclohexanol, 2-methylene-, (S)-
CAS No:61187-70-0
MF:C7H12O
MW:112.169582366943
CID:489274
PubChem ID:10975446
Update Time:2025-04-19
Cyclohexanol, 2-methylene-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanol, 2-methylene-, (S)-
- 61187-70-0
- SCHEMBL10208832
- (1S)-2-methylidenecyclohexan-1-ol
- DTXSID70450316
-
- Inchi： 1S/C7H12O/c1-6-4-2-3-5-7(6)8/h7-8H,1-5H2/t7-/m0/s1
- InChI Key： GTAPKXQXCYRLRG-ZETCQYMHSA-N
- SMILES： O[C@@H]1C(=C)CCCC1
Computed Properties
- Exact Mass: 112.08886
- Monoisotopic Mass: 112.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 96.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Cyclohexanol, 2-methylene-, (S)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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